Cas no 1396962-73-4 (2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride)

• Product Name: 2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride
• CAS No: 1396962-73-4
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 4596934
• Update Time: 2025-05-23

2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(pyridin-2-ylmethyl)amino]propanoic acid hydrochloride
• 2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride

• Inchi： 1S/C9H12N2O2.ClH/c1-7(9(12)13)11-6-8-4-2-3-5-10-8;/h2-5,7,11H,6H2,1H3,(H,12,13);1H
• InChI Key： SDOPSTUAGOYOGC-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)NC(C)C(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride

Introduction to 2-{[(pyridin-2-yl)methyl]amino}propanoic Acid Hydrochloride (CAS No. 1396962-73-4)

The compound 2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride (CAS No. 1396962-73-4) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as HCl salt of 2-{[(pyridin-2-yl)methyl]amino}propanoic acid, has garnered attention due to its unique structural properties and functional groups, which make it a valuable substrate for further research and development.

Structurally, the molecule consists of a pyridine ring attached to a propionic acid backbone via an amino group. The pyridine moiety introduces aromaticity and potential for hydrogen bonding, while the amino group facilitates further chemical modifications. The hydrochloride salt form ensures stability and solubility in aqueous solutions, making it suitable for various applications in organic synthesis and drug discovery.

Recent studies have highlighted the importance of pyridine-containing compounds in medicinal chemistry, particularly in the design of bioactive molecules with specific pharmacokinetic profiles. The amino acid derivative nature of this compound adds another layer of functionality, enabling it to participate in peptide synthesis or serve as a building block for more complex structures.

One of the most promising areas of research involving 1396962-73-4 is its potential as a precursor in the synthesis of bioactive molecules with therapeutic applications. For instance, researchers have explored its role in developing inhibitors for enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The ability to modify the pyridine ring and the amino group provides chemists with a versatile platform for tailoring biological activity.

In addition to its medicinal applications, HCl salt of 2-{[(pyridin-2-yl)methyl]amino}propanoic acid has shown promise in materials science. Its structural versatility allows it to be incorporated into polymeric materials or used as a ligand in metalloorganic frameworks (MOFs). These applications underscore its importance beyond traditional pharmaceutical research.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution and acid-base reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of 1396962-73-4 is crucial for its safe handling and disposal. Recent eco-toxicological studies have provided insights into its biodegradability under various conditions, contributing to sustainable practices in chemical manufacturing.

In conclusion, HCl salt of 2-{[(pyridin-2-yl)methyl]amino}propanoic acid (CAS No. 1396962-73-4) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within chemistry and pharmacology.